Cas no 67242-00-6 ( )

• Product Name: &nbsp
• CAS No: 67242-00-6
• MF: C₁₅H₁₂O₅S
• MW: 304.317783355713
• CID: 965648
• PubChem ID: 331209
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC321598; 2-(Benzylsulfinyl)isophthalsaeure; NCGC00014747; MLS003170653; NCIStruc1_001729; 2-(benzylsulfinyl)isophthalic acid; NCIStruc2_001471; AC1L78J7; 2-(Benzylsulfinyl)-isophthalsaeure; NCI321598;
• NCGC00097848-01
• MLS003170653
• NCIStruc2_001471
• NCIStruc1_001729
• SMR001874576
• 2-(benzylsulfinyl)isophthalic acid
• NSC321598
• NCI60_002790
• DTXSID50317897
• NCGC00014747
• NCI321598
• NCGC00014747-02
• NSC-321598
• CHEMBL1741614
• 67242-00-6
•  

• Inchi： 1S/C15H12O5S/c16-14(17)11-7-4-8-12(15(18)19)13(11)21(20)9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： CKAKBIDWQALZDX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(C1C(C(=O)O)=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 304.04056
• Monoisotopic Mass: 304.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 91.67